Cas no 2044713-73-5 (2-chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride)

• Product Name: 2-chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride
• CAS No: 2044713-73-5
• MF: C₉H₁₃Cl₂NO₂
• MW: 238.111020803452
• MDL: MFCD30488053
• CID: 5173014
• PubChem ID: 137702164
• Update Time: 2025-05-24

2-chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-chloro-3-hydroxy-α-[(methylamino)methyl]-, hydrochloride (1:1)
• 2-chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride

• MDL： MFCD30488053
• Inchi： 1S/C9H12ClNO2.ClH/c1-11-5-9(13)6-2-3-7(10)8(12)4-6;/h2-4,9,11-13H,5H2,1H3;1H
• InChI Key： DZIHXTNJRHWRQD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(O)C=1)(O)CNC.Cl

Additional information on 2-chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride

2-Chloro-5-1-Hydroxy-2-(Methylamino)ethylphenol Hydrochloride: An Overview of Its Properties and Applications

2-Chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride (CAS No. 2044713-73-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro substituent, a hydroxy group, and a methylamino moiety. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The chemical formula of 2-chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride is C₁₀H₁₄ClNO₂. The compound is a white to off-white crystalline solid with a molecular weight of approximately 213.68 g/mol. Its solubility in water is moderate, and it is also soluble in organic solvents such as ethanol and methanol. These physical properties make it suitable for various laboratory and industrial applications.

In recent years, extensive research has been conducted to explore the biological activities of 2-chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride has also been investigated for its neuroprotective effects. Research has demonstrated that it can protect neuronal cells from oxidative stress-induced damage, which is a common feature in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the compound's ability to modulate intracellular signaling pathways and reduce oxidative stress.

The pharmacokinetic properties of 2-chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride have also been studied in detail. Preclinical studies in animal models have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, the compound has demonstrated low toxicity in both in vitro and in vivo studies, which is a crucial factor for its potential use in clinical settings.

In the context of drug discovery and development, 2-chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride has shown promise as a lead compound for the development of new therapeutic agents. Its unique chemical structure allows for structural modifications that can enhance its potency, selectivity, and pharmacological properties. For instance, researchers have explored the effects of substituting different functional groups on the phenolic ring to optimize its biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride in various therapeutic indications. Early-phase clinical trials have reported positive results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating inflammatory conditions. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, 2-chloro-5-1-hydroxy-2-(methylamino)ethylphenol hydrochloride (CAS No. 2044713-73-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.